Cas no 35219-13-7 (4-(1,3,4-Oxadiazol-2-yl)aniline)

• Product Name: 4-(1,3,4-Oxadiazol-2-yl)aniline
• CAS No: 35219-13-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD08059433
• CID: 853240
• PubChem ID: 16228096
• Update Time: 2025-09-19

4-(1,3,4-Oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-Oxadiazol-2-yl)aniline
• 2-(4-Aminophenyl)-1,3,4-oxadiazole
• 4-(1,3,4-oxadiazol-2-yl)benzenamine
• Benzenamine, 4-(1,3,4-oxadiazol-2-yl)-
• 2-(4-Amino-phenyl)-1.3.4-oxadiazol
• 2-(4-Amino-phenyl)-1.3.4-oxdiazol
• 4-([1,3,4]Oxadiazol-2-yl)phenylamine
• 4-[1,3,4]Oxadiazol-2-yl-anilin
• 4-[1,3,4]oxadiazol-2-yl-aniline
• 4-[1,3,4]Oxadiazol-2-yl-phenylamine
• 4-(1,3,4-oxadiazol-2-yl)aniline, AldrichCPR
• Z228586394
• GC-0604
• EN300-29906
• AKOS000202346
• CS-0340438
• WKERLKMCAVNWGD-UHFFFAOYSA-N
• SCHEMBL368913
• SB36784
• MFCD08059433
• DTXSID50585493
• DB-013186
• F78080
• 35219-13-7
• J-513193
• 4-(1,3,4-Oxadiazol-2-yl)-benzeneamine

• MDL： MFCD08059433
• Inchi： 1S/C8H7N3O/c9-7-3-1-6(2-4-7)8-11-10-5-12-8/h1-5H,9H2
• InChI Key： WKERLKMCAVNWGD-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Melting Point: 137-139°
• PSA: 64.94000
• LogP: 1.90000

4-(1,3,4-Oxadiazol-2-yl)aniline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C